Cas no 2248885-36-9 (4-[2-(Ethenylsulfonyl)ethyl]octahydro-2(1H)-quinoxalinone)

• Product Name: 4-[2-(Ethenylsulfonyl)ethyl]octahydro-2(1H)-quinoxalinone
• CAS No: 2248885-36-9
• MF: C₁₂H₂₀N₂O₃S
• MW: 272.363801956177
• CID: 5412809
• PubChem ID: 138050999
• Update Time: 2025-10-28

4-[2-(Ethenylsulfonyl)ethyl]octahydro-2(1H)-quinoxalinone Chemical and Physical Properties

Names and Identifiers

• 2248885-36-9
• EN300-26576736
• Z3023939325
• 4-[2-(ethenesulfonyl)ethyl]-decahydroquinoxalin-2-one
• 4-(2-Ethenylsulfonylethyl)-1,3,4a,5,6,7,8,8a-octahydroquinoxalin-2-one
• 4-[2-(Ethenylsulfonyl)ethyl]octahydro-2(1H)-quinoxalinone

• Inchi： 1S/C12H20N2O3S/c1-2-18(16,17)8-7-14-9-12(15)13-10-5-3-4-6-11(10)14/h2,10-11H,1,3-9H2,(H,13,15)
• InChI Key： MJJRMFWBSWKEJW-UHFFFAOYSA-N
• SMILES： N1C2C(CCCC2)N(CCS(C=C)(=O)=O)CC1=O

Computed Properties

• Exact Mass: 272.11946368g/mol
• Monoisotopic Mass: 272.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.190±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 542.1±45.0 °C(Predicted)
• pka: 14.87±0.20(Predicted)

Additional information on 4-[2-(Ethenylsulfonyl)ethyl]octahydro-2(1H)-quinoxalinone

Research Briefing on 4-[2-(Ethenylsulfonyl)ethyl]octahydro-2(1H)-quinoxalinone (CAS: 2248885-36-9)

4-[2-(Ethenylsulfonyl)ethyl]octahydro-2(1H)-quinoxalinone (CAS: 2248885-36-9) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique quinoxalinone core and ethenylsulfonyl functional group, exhibits promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of new therapeutic agents. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a molecule of interest for drug discovery and development.

The synthesis of 4-[2-(Ethenylsulfonyl)ethyl]octahydro-2(1H)-quinoxalinone involves multi-step organic reactions, including the formation of the quinoxalinone ring and subsequent functionalization with the ethenylsulfonyl moiety. Researchers have optimized these synthetic routes to improve yield and purity, which are critical for its application in pharmaceutical research. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structure and purity, ensuring its suitability for further biological evaluation.

In terms of biological activity, preliminary studies suggest that 4-[2-(Ethenylsulfonyl)ethyl]octahydro-2(1H)-quinoxalinone may exhibit inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. Its ethenylsulfonyl group is hypothesized to act as a Michael acceptor, enabling covalent binding to nucleophilic residues in target proteins. This mechanism of action is being investigated for its potential to develop irreversible inhibitors with enhanced selectivity and potency.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological pathways. For instance, it has shown promising results in reducing pro-inflammatory cytokine production in cell-based assays, suggesting potential applications in treating inflammatory diseases. Additionally, its ability to inhibit certain kinases implicated in cancer progression has sparked interest in its use as an anticancer agent. However, further pharmacokinetic and toxicological studies are required to fully assess its therapeutic potential and safety profile.

The compound's unique chemical structure also makes it a valuable tool for chemical biology research. Its reactive ethenylsulfonyl group allows for site-specific modifications, enabling the development of probes for studying protein-ligand interactions and cellular signaling pathways. Researchers are exploring its use in activity-based protein profiling (ABPP) and targeted covalent inhibitor design, which could lead to the discovery of new drug targets and therapeutic strategies.

Despite its promising attributes, challenges remain in the development of 4-[2-(Ethenylsulfonyl)ethyl]octahydro-2(1H)-quinoxalinone as a therapeutic agent. Issues such as solubility, stability, and potential off-target effects need to be addressed through structural optimization and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical applications.

In conclusion, 4-[2-(Ethenylsulfonyl)ethyl]octahydro-2(1H)-quinoxalinone (CAS: 2248885-36-9) represents a promising candidate in the field of medicinal chemistry, with potential applications in inflammation, oncology, and chemical biology. Ongoing research aims to elucidate its mechanisms of action, optimize its pharmacological properties, and explore its therapeutic potential. As new findings emerge, this compound may pave the way for innovative treatments and research tools in the biomedical sciences.